1h-Isoindol-1-one,2,3-dihydro-5-methyl-4-nitro-
Cat. No. B8497494
M. Wt: 192.17 g/mol
InChI Key: GXPRBEDQLDQSPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06906067B2
Procedure details
5-Methyl-4-nitro-2,3-dihydro-isoindol-1-one (800.00 mg, 4.16 mmol) was taken up in ethyl acetate in a Paar vessel and flushed with argon. Palladium on carbon (100 mg) was added and the argon atmosphere was replaced with hydrogen at 50 psi. The vessel was shaken for 12 h. The hydrogen was then replaced with argon and the catalyst was removed by filtration through celite. The solvent was removed under reduced pressure to yield 539.8 mg of the desired amine. C9H10N2O MS m/e=163.2 (M+H).
Name
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[C:3]([N+:12]([O-])=O)=[C:4]2[C:8](=[CH:9][CH:10]=1)[C:7](=[O:11])[NH:6][CH2:5]2>C(OCC)(=O)C>[NH2:12][C:3]1[C:2]([CH3:1])=[CH:10][CH:9]=[C:8]2[C:4]=1[CH2:5][NH:6][C:7]2=[O:11]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
800 mg
|
|
Type
|
reactant
|
|
Smiles
|
CC=1C(=C2CNC(C2=CC1)=O)[N+](=O)[O-]
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The vessel was shaken for 12 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
flushed with argon
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Palladium on carbon (100 mg) was added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the catalyst was removed by filtration through celite
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C2CNC(C2=CC=C1C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 539.8 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 80% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
